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Compound of Interest

Compound Name:
2-(Azepan-1-yl)ethanamine

dihydrochloride

CAS No.: 300578-40-9

Cat. No.: B1522310

Get Quote

The azepane functional group, a seven-membered saturated heterocycle containing a single

nitrogen atom, has emerged as a cornerstone in the field of medicinal chemistry and organic

synthesis.[1] Formally known as hexamethyleneimine, this azacycloalkane is the fully

hydrogenated form of azepine.[2][3] Its significance is underscored by its presence in the top

100 most frequently utilized ring systems for small molecule drugs, with over 20 FDA-approved

medications incorporating this motif.[4][5]

The utility of the azepane ring stems not just from its secondary amine functionality, which

allows for a wide array of chemical transformations, but also from its distinct three-dimensional

architecture.[1][6] Unlike smaller, more rigid five- and six-membered rings like pyrrolidine and

piperidine, the seven-membered azepane ring possesses significant conformational flexibility.

[7] This inherent structural plasticity allows molecules containing this scaffold to explore a

broader region of three-dimensional chemical space, a critical attribute for optimizing

interactions with complex biological targets.[8] This guide provides a comprehensive overview

of the azepane functional group, delving into its structural nuances, spectroscopic signatures,

synthetic accessibility, and its pivotal role in the development of therapeutic agents.
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Structural and Conformational Analysis
The non-planar nature of the azepane ring leads to a complex conformational landscape. While

various forms exist, including chair and boat conformations, extensive computational and

experimental studies have shown that the twist-chair conformation is generally the most stable.

[9] The relative energies of these conformers are subtle and can be influenced by the

substitution pattern on the ring. This ability to bias the ring's conformation through strategic

substitution is a powerful tool in drug design, enabling the fine-tuning of a molecule's shape to

achieve a desired pharmacological profile.[7][10]
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Caption: Conformational landscape of the azepane ring.

Spectroscopic Properties
The characterization of azepane and its derivatives relies on standard spectroscopic

techniques. The following table summarizes the key expected spectroscopic data.
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Technique Functional Group
Expected

Observation
Notes

¹H NMR -CH₂-N-
~2.6 - 2.8 ppm

(multiplet)

Protons adjacent to

the nitrogen are

deshielded.

-CH₂-
~1.5 - 1.7 ppm

(multiplet)

Complex multiplets

due to conformational

flexibility and spin-spin

coupling.

-NH-
Broad singlet, variable

shift (1.0 - 3.0 ppm)

Chemical shift is

concentration and

solvent dependent.

Can exchange with

D₂O.

¹³C NMR -CH₂-N- ~48 - 52 ppm
Carbon adjacent to

nitrogen.

-CH₂- ~27 - 30 ppm Other ring carbons.

IR Spectroscopy N-H Stretch
3300 - 3500 cm⁻¹

(weak to medium)

Characteristic for

secondary amines.

C-H Stretch
2850 - 2960 cm⁻¹

(strong)
Aliphatic C-H bonds.

C-N Stretch 1020 - 1250 cm⁻¹

Mass Spec. Molecular Ion (M⁺)
Present, but can be

weak

Fragmentation
Loss of alkyl radicals

from the ring

Alpha-cleavage next

to the nitrogen is a

common

fragmentation

pathway.
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Note: Chemical shifts are approximate and can vary significantly based on solvent,

concentration, and substitution pattern.

Synthesis of the Azepane Scaffold
The construction of the azepane ring system has been a persistent challenge for synthetic

organic chemists, leading to the development of several innovative strategies.[4] While

classical methods often involve high step counts, modern approaches have streamlined access

to these valuable scaffolds.[8]

Key Synthetic Strategies:

Ring-Closing Reactions: These methods typically involve the cyclization of a linear precursor.

A prominent example is the use of Ring-Closing Metathesis (RCM) on a diene-containing

amine, followed by hydrogenation of the resulting double bond.

Ring-Expansion Reactions: This approach transforms a more readily available smaller ring

into the seven-membered azepane system. The Beckmann rearrangement of cyclohexanone

oximes is a classic and widely used method.[8]

Photochemical Dearomative Ring Expansion: A cutting-edge strategy involves the

conversion of simple, readily available nitroarenes into complex azepanes.[8][11] This

process, mediated by blue light at room temperature, transforms the six-membered benzene

ring into a seven-membered system in a single photochemical step.[8][11] A subsequent

hydrogenolysis yields the final polysubstituted azepane, effectively translating the

substitution pattern of the starting aromatic compound to the saturated heterocycle.[8]
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Caption: Key retrosynthetic approaches to the azepane core.

Reactivity of the Azepane Functional Group
The chemical utility of azepane is dominated by the reactivity of its secondary amine.[6] This

functionality allows it to participate in a broad spectrum of organic reactions, making it a
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versatile intermediate in complex syntheses.[6]

Nucleophilicity: The nitrogen lone pair makes azepane a potent nucleophile, readily

participating in reactions such as N-alkylation, N-acylation, and Michael additions.

Basicity: With a pKa of approximately 11.07, azepane is a moderately strong base and can

be employed in various catalytic processes.[2]

Amide Formation: It reacts with carboxylic acids, acyl chlorides, and anhydrides to form the

corresponding amides, a crucial linkage in many pharmaceutical compounds.[6]

The saturated carbocyclic framework is generally stable and unreactive, although specific C-H

functionalization methods can be employed for further elaboration.

Applications in Drug Discovery and Medicinal
Chemistry
The azepane motif is a privileged scaffold in medicinal chemistry due to its wide range of

pharmacological activities and favorable physicochemical properties.[1][5] Its three-dimensional

nature provides an excellent platform for developing selective and potent therapeutic agents.

Azepane-based compounds have demonstrated efficacy in numerous therapeutic areas,

including oncology, infectious diseases, and neurology.[3][4][5]

The following table lists several FDA-approved drugs that feature the azepane core,

highlighting the structural diversity and broad therapeutic impact of this functional group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-azepane-co
https://pubchem.ncbi.nlm.nih.gov/compound/Azepane
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-azepane-co
https://pdf.benchchem.com/2853/Azepane_Containing_Compounds_A_Comprehensive_Technical_Review_for_Drug_Discovery.pdf
https://pubmed.ncbi.nlm.nih.gov/30469042/
https://journals.stmjournals.com/ijmi/article=2025/view=234771/
https://www.researchgate.net/publication/359996088_Recent_Advances_on_the_Synthesis_of_Azepane-Based_Compounds
https://pubmed.ncbi.nlm.nih.gov/30469042/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1522310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Name Therapeutic Application
Mechanism of Action

(Simplified)

Bazedoxifene Osteoporosis Treatment
Selective Estrogen Receptor

Modulator (SERM)

Mecillinam Antibiotic
Penicillin Binding Protein 2

(PBP2) Inhibitor

Setastine Antihistamine
Histamine H1 Receptor

Antagonist

Gliclazide Antidiabetic
Sulfonylurea; stimulates insulin

secretion

Nabazenil
Cannabinoid Receptor

Modulator

Analgesic and anticonvulsant

properties

This is a representative, not exhaustive, list. Source:[5][12]

Exemplary Experimental Protocol: Photochemical
Synthesis of a 3H-Azepine Intermediate
This protocol is adapted from a state-of-the-art method for azepane synthesis, demonstrating

the practical application of modern photochemical techniques.[8][11] This process represents a

self-validating system where the successful formation of the azepine product confirms the

efficacy of the light-mediated dearomative ring expansion.

Objective: To synthesize a 3H-azepine intermediate from a substituted nitroarene via

photochemical ring expansion.

Materials:

Substituted Nitroarene (e.g., 4-methylnitrobenzene) (1.0 equiv)

Triisopropyl phosphite (P(Oi-Pr)₃) (2.0 equiv)

Triethylamine (NEt₃) (4.0 equiv)
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Anhydrous, degassed solvent (e.g., Acetonitrile)

Blue LED light source (e.g., 450 nm)

Inert atmosphere apparatus (e.g., Schlenk line or glovebox)

Procedure:

Reaction Setup: In an oven-dried reaction vessel under an inert atmosphere (e.g., Nitrogen

or Argon), dissolve the substituted nitroarene (1.0 equiv) in the anhydrous, degassed

solvent.

Reagent Addition: Add triethylamine (4.0 equiv) followed by triisopropyl phosphite (2.0 equiv)

to the solution at room temperature.

Photochemical Reaction: Place the reaction vessel in proximity to the blue LED light source

and begin irradiation. Maintain the reaction at room temperature. The causality for using blue

light is its ability to excite the nitroarene to a reactive state that can engage with the

phosphite, initiating the deoxygenation and subsequent nitrene formation required for ring

expansion.[8]

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until

the starting material is consumed (typically 24-48 hours).

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to

remove the solvent.

Purification: Purify the crude residue by column chromatography on silica gel using an

appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired 3H-

azepine product.

Characterization: Confirm the structure of the product using NMR spectroscopy (¹H and ¹³C)

and mass spectrometry. The resulting 3H-azepine can then be carried forward for

hydrogenolysis to the final azepane.

Conclusion
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The azepane functional group is far more than a simple cyclic amine; it is a versatile and

powerful building block that has secured a prominent position in contemporary drug discovery.

Its unique combination of conformational flexibility and synthetic accessibility allows medicinal

chemists to craft molecules with tailored three-dimensional shapes, leading to enhanced

potency and selectivity. As synthetic methodologies continue to advance, particularly in the

realm of efficient ring construction, the prevalence and importance of the azepane scaffold in

the development of next-generation therapeutics are set to expand even further.[1][4]
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[https://www.benchchem.com/product/b1522310/docs#introduction-the-azepane-scaffold-a-
privileged-structure-in-modern-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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